Cas no 878715-91-4 (N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide)

• Product Name: N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide
• CAS No: 878715-91-4
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 5437656
• Update Time: 2025-05-22

N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide
• N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide

• Inchi： 1S/C20H19NO4/c1-14-4-3-5-17(12-14)24-13-18-10-11-19(25-18)20(22)21-15-6-8-16(23-2)9-7-15/h3-12H,13H2,1-2H3,(H,21,22)
• InChI Key： VECUVOOTONIXFO-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=CC(C)=C2)=CC=C1C(NC1=CC=C(OC)C=C1)=O

Additional information on N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide (CAS No. 878715-91-4)

N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide, with the CAS number 878715-91-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan carboxamides, which are known for their diverse biological activities. The presence of both methoxyphenyl and methylphenoxy groups in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for furan-based compounds has surged due to their potential applications in drug discovery and sustainable agriculture. N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide is no exception, as it exhibits promising interactions with biological targets. Researchers have focused on its structure-activity relationship (SAR) to optimize its efficacy, particularly in modulating enzyme pathways or receptor binding. The compound's lipophilicity and molecular weight are critical factors influencing its bioavailability, a topic frequently searched by professionals in medicinal chemistry.

The synthesis of CAS 878715-91-4 involves multi-step organic reactions, often starting with the functionalization of furan-2-carboxylic acid derivatives. Key intermediates include 5-(chloromethyl)furan-2-carboxamide and 3-methylphenol, which are coupled under controlled conditions to achieve the desired product. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm purity and structural integrity, addressing common queries about quality control in compound manufacturing.

One of the trending topics in the context of N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide is its potential role in addressing antimicrobial resistance (AMR). With the rise of multidrug-resistant pathogens, scientists are investigating this compound's ability to inhibit bacterial efflux pumps or biofilm formation. Similarly, in agrochemical applications, its pesticidal activity against resistant pests aligns with the global push for sustainable farming practices, a frequently searched term in environmental science forums.

From a commercial perspective, CAS 878715-91-4 is supplied by specialized chemical vendors catering to research institutions and industrial R&D departments. Pricing and availability often depend on scale, with bulk purchases attracting discounts—a detail frequently queried by procurement managers. Storage recommendations typically emphasize protection from light and moisture to maintain stability, reflecting standard handling protocols for carboxamide derivatives.

Looking ahead, the future of N-(4-methoxyphenyl)-5-(3-methylphenoxy)methylfuran-2-carboxamide research lies in expanding its application spectrum. Computational studies using molecular docking and QSAR models are underway to predict its interactions with untested biological targets. Additionally, green chemistry approaches to synthesize this compound—such as catalysis or solvent-free reactions—are gaining traction, resonating with the industry's shift toward eco-friendly synthesis methods.